Cas no 1803900-95-9 (Methyl 4-Bromo-2-fluoro-1H-1,3-benzodiazole-6-carboxylate)

• Product Name: Methyl 4-Bromo-2-fluoro-1H-1,3-benzodiazole-6-carboxylate
• CAS No: 1803900-95-9
• MF: C₉H₆BrFN₂O₂
• MW: 273.058544635773
• CID: 4824202
• Update Time: 2023-11-22

Methyl 4-Bromo-2-fluoro-1H-1,3-benzodiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Bromo-2-fluoro-1H-benzimidazole-6-carboxylate
• Methyl 4-Bromo-2-fluoro-1H-1,3-benzodiazole-6-carboxylate

• Inchi： 1S/C9H6BrFN2O2/c1-15-8(14)4-2-5(10)7-6(3-4)12-9(11)13-7/h2-3H,1H3,(H,12,13)
• InChI Key： SKMQNIFSRXBODB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC2=C1N=C(N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 2.5
• Topological Polar Surface Area: 55